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Compound of Interest

Compound Name: Water-170

Cat. No.: B1250082

Natural Abundance of Oxygen Isotopes in Water

The isotopic composition of oxygen in water is a powerful tool in various scientific disciplines.
The natural abundances of oxygen's three stable isotopes are dominated by 16O, with much
smaller amounts of 120 and 17O. The internationally accepted standard for isotopic
measurements of water is Vienna Standard Mean Ocean Water (VSMOW). The natural
abundance of oxygen-17 is approximately 0.038%.[1][2][3] More precise values and ratios in
VSMOW are provided in the table below.

Isotope Natural Abundance (%) Isotope Ratio in VSMOW
150 ~99.76

170 ~0.038[1][2][3] 170 /180 = 379.9 + 0.8 ppm
. -0.20 180 /160 = 2005.20 + 0.45

ppm

Experimental Protocols for Measuring Oxygen-17
Abundance

The two primary analytical techniques for determining the abundance of oxygen-17 in water are
Isotope Ratio Mass Spectrometry (IRMS) and Nuclear Magnetic Resonance (NMR)
Spectroscopy.
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Isotope Ratio Mass Spectrometry (IRMS) with CO2
Equilibration

IRMS is a highly precise method for measuring the ratios of stable isotopes. The CO:
equilibration method is a common sample preparation technique for analyzing the oxygen
isotopic composition of water.

Experimental Protocol:
e Sample Preparation:
o Collect water samples in clean, dry glass vials with airtight septa.
o If necessary, filter the samples to remove any particulate matter.
e Equilibration:

o A known amount of CO2 gas with a known isotopic composition is introduced into the
headspace above the water sample in the sealed vial.

o The vials are then placed in a temperature-controlled water bath and allowed to equilibrate
for a set period, typically 12-24 hours. During this time, the oxygen isotopes in the water
molecules (H21°0, H2170, H2180) exchange with the oxygen atoms in the CO2 molecules.

e Analysis:
o After equilibration, the headspace gas is introduced into the IRMS.

o The mass spectrometer separates the different isotopologues of CO2 (e.g., 12C160z,
12160170, 12C16018Q) based on their mass-to-charge ratio.

o The detector measures the ion currents for each isotopologue, allowing for the precise
determination of the 17O/*O and 180/*€0 ratios.

o Data Correction and Calibration:

o The measured isotope ratios are corrected for instrumental fractionation and compared
against international standards like VSMOW and Standard Light Antarctic Precipitation
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(SLAP) to express the results in the standard delta notation (170).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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